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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,4-Diphenethylbenzene (also known as 1,4-Bis(2-phenylethyl)benzene). The
document details its known physical characteristics, solubility, and provides insight into its
synthesis. While experimental spectral data is not widely available, this guide presents
information on a key synthetic pathway. This information is intended to support researchers and
professionals in the fields of chemical synthesis and drug development.

Introduction

1,4-Diphenethylbenzene, with the CAS number 1985-58-6, is an aromatic hydrocarbon
characterized by a central benzene ring substituted at the 1 and 4 positions with phenethyl
groups.[1] Its chemical structure lends it to applications as a precursor in the synthesis of
various organic molecules, including pharmaceuticals, agrochemicals, and dyes.[1] This guide
summarizes the available technical data for this compound.

Physical and Chemical Properties

1,4-Diphenethylbenzene is a white crystalline solid under standard conditions.[1] A summary
of its key physical and chemical properties is presented in the tables below. It is important to
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note that while some physical data is available, experimental values for properties such as
boiling point are not readily found in the literature.

Property Value Source
IUPAC Name 1,4-Bis(2-phenylethyl)benzene  N/A
Synonyms 1,4-Diphenethylbenzene N/A
CAS Number 1985-58-6 [1]
Molecular Formula C22H22 [1]
Molecular Weight 286.416 g/mol [1]
Appearance White crystalline solid [1]

ble 2: Physical ies of 1.4-Dipl hull o

Property Value Source
Melting Point 360 K (86.85 °C) [21[3114]
Boiling Point Not Available [1]

Insoluble in water; Slightly
Solubility soluble in chloroform and [1]

methanol.

Synthesis of 1,4-Diphenethylbenzene

A primary method for the synthesis of 1,4-Diphenethylbenzene is through the catalytic
hydrogenation of 1,4-bis(phenylethynyl)benzene.[2][3][4][5] This reaction involves the addition
of hydrogen across the triple bonds of the starting material in the presence of a catalyst,
typically palladium on carbon (Pd/C).

Experimental Protocol: Catalytic Hydrogenation of 1,4-
bis(phenylethynyl)benzene
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The following is a generalized protocol based on the catalytic hydrogenation of

phenylacetylene derivatives. Specific reaction conditions such as solvent, temperature, and

pressure may require optimization.

Materials:

1,4-bis(phenylethynyl)benzene
Palladium on carbon (Pd/C) catalyst (typically 5-10 wt%)
Solvent (e.g., ethanol, ethyl acetate)

Hydrogen gas (Hz)

Procedure:

In a suitable reaction vessel, dissolve 1,4-bis(phenylethynyl)benzene in an appropriate
solvent.

Carefully add the Pd/C catalyst to the solution.

Seal the reaction vessel and purge with an inert gas (e.g., nitrogen or argon) before
introducing hydrogen gas.

Pressurize the vessel with hydrogen gas to the desired pressure.

Stir the reaction mixture vigorously at a set temperature until the reaction is complete
(monitoring by techniques such as TLC or GC-MS is recommended).

Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas.
Filter the reaction mixture to remove the Pd/C catalyst.

The solvent can be removed from the filtrate under reduced pressure to yield the crude
product.

The crude 1,4-Diphenethylbenzene can be purified by recrystallization from a suitable
solvent.
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Below is a conceptual workflow for the synthesis of 1,4-Diphenethylbenzene.

Synthesis of 1,4-Diphenethylbenzene

Starting Material

E,4-bis(phenylethynyl)benzena
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4
Catalytic Hydrogenation
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y
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- J

Click to download full resolution via product page

Caption: Synthetic pathway for 1,4-Diphenethylbenzene.

Spectral Data

Detailed experimental spectral data for 1,4-Diphenethylbenzene, including *H NMR, 13C NMR,
Mass Spectrometry, and IR spectroscopy, are not readily available in the reviewed literature.
While some studies mention the analysis of hydrogenated 1,4-bis(phenylethynyl)benzene,
specific spectral assignments are not provided.[6] Researchers are advised to perform their
own analytical characterization upon synthesis.

Chemical Reactions and Pathways

The chemical reactivity of 1,4-Diphenethylbenzene is characteristic of aromatic hydrocarbons
with alkyl substituents. The benzene rings can undergo electrophilic aromatic substitution
reactions, and the ethyl bridges can be subject to oxidation or other transformations under

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b183523?utm_src=pdf-body
https://www.benchchem.com/product/b183523?utm_src=pdf-body-img
https://www.benchchem.com/product/b183523?utm_src=pdf-body
https://www.benchchem.com/product/b183523?utm_src=pdf-body
https://www.researchgate.net/figure/H-NMR-spectra-of-a-1-4-diphenylethynyl-benzene-DEB-and-b-hydrogened_fig4_380025956
https://www.benchchem.com/product/b183523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

appropriate conditions. However, specific signaling pathways involving this molecule are not
documented in the scientific literature.

The synthesis of 1,4-Diphenethylbenzene can also be conceptualized through a double
Friedel-Crafts alkylation reaction, a fundamental process in organic chemistry for attaching
alkyl substituents to an aromatic ring.

Conceptual Friedel-Crafts Alkylation

[Z-Phenylethyl halida [ Lewis Acid (e.g., AICIa)]

Friedel-Crafts Alkylation

[1,4-Diphenethylbenzene]

Click to download full resolution via product page

Caption: A logical relationship for a potential synthetic route.

Conclusion

1,4-Diphenethylbenzene is a specialty chemical with potential applications as a synthetic
intermediate. This guide has consolidated the available physical and chemical data for this
compound. While a definitive melting point has been reported, other experimental data such as
the boiling point and detailed spectral analyses are not widely published. The established
synthesis via catalytic hydrogenation of 1,4-bis(phenylethynyl)benzene provides a reliable
route to obtain this compound for further research and development. It is recommended that
any future work with this compound includes thorough analytical characterization to contribute
to the body of knowledge for this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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